Cas no 2662611-44-9 (1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide)

• Product Name: 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide
• CAS No: 2662611-44-9
• MF: C₁₈H₃₂INO₂
• MW: 421.356657981873
• CID: 5416271
• PubChem ID: 45283760
• Update Time: 2025-06-07

1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide Chemical and Physical Properties

Names and Identifiers

• 2662611-44-9
• 1-(3-((3s,5s,7s)-adamantan-1-yloxy)-2-hydroxypropyl)-1-methylpyrrolidin-1-ium iodide
• VU0612502-1
• AKOS026684162
• F3368-0025
• 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide
• Pyrrolidinium, 1-[2-hydroxy-3-(tricyclo[3.3.1.13,7]dec-1-yloxy)propyl]-1-methyl-, iodide (1:1)

• Inchi： 1S/C18H32NO2.HI/c1-19(4-2-3-5-19)12-17(20)13-21-18-9-14-6-15(10-18)8-16(7-14)11-18;/h14-17,20H,2-13H2,1H3;1H/q+1;/p-1
• InChI Key： ITCQTQCDDXDQFZ-UHFFFAOYSA-M
• SMILES： [N+]1(CC(O)COC23CC4CC(CC(C4)C2)C3)(C)CCCC1.[I-]

Computed Properties

• Exact Mass: 421.14778g/mol
• Monoisotopic Mass: 421.14778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide

Introduction to 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide (CAS No. 2662611-44-9)

1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide, identified by its CAS number 2662611-44-9, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of extensive study in various scientific applications.

The molecular structure of 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide is characterized by the presence of an adamantan-1-yloxy group, a hydroxyl group, and a methylpyrrolidinium core. The incorporation of these functional groups imparts distinct chemical and biological properties, which have been explored in recent research for potential therapeutic applications.

In recent years, the interest in this compound has been fueled by its potential role in drug development and molecular recognition processes. The adamantan-1-yloxy moiety, known for its rigidity and stability, enhances the compound's binding affinity to biological targets. This feature has been particularly useful in the design of novel ligands for receptor binding studies.

The hydroxyl group in the molecule contributes to its solubility and reactivity, making it a versatile intermediate in synthetic chemistry. Researchers have leveraged these properties to develop novel derivatives with enhanced pharmacological activity. For instance, studies have shown that modifications around the hydroxyl group can significantly alter the compound's interaction with biological receptors, leading to potential therapeutic benefits.

One of the most compelling aspects of 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide is its application in the development of novel antimicrobial agents. The unique structural features of this compound allow it to interact with bacterial cell membranes, disrupting their integrity and leading to cell death. This mechanism of action has been investigated in several preclinical studies, demonstrating its potential as an alternative treatment for resistant bacterial infections.

Additionally, the compound has shown promise in the field of neuropharmacology. Its ability to cross the blood-brain barrier and interact with central nervous system receptors has made it a candidate for treating neurological disorders. Recent studies have explored its effects on neurotransmitter systems, suggesting that it may have therapeutic benefits in conditions such as epilepsy and neurodegenerative diseases.

The synthesis of 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide is a complex process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. The development of efficient synthetic routes has been a focus of research efforts aimed at making this compound more accessible for further study.

In conclusion, 1-[3-(adamantan-1-yloxy)-2-hydroxypropyl]-1-methylpyrrolidin-1-ium iodide (CAS No. 2662611-44-9) is a multifaceted compound with significant potential in various fields of research. Its unique structural features and functional properties make it a valuable tool for drug development, molecular recognition, and therapeutic applications. As research continues to uncover new insights into its mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific and medical progress.